2-(2-fluorophenoxy)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H18FN3O4S2
• Molecular Weight: 471.5 g/mol
• IUPAC Name: (5Z)-5-[[2-(2-fluorophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H18FN3O4S2/c1-29-12-6-11-26-21(28)17(32-22(26)31)13-14-19(30-16-8-3-2-7-15(16)23)24-18-9-4-5-10-25(18)20(14)27/h2-5,7-10,13H,6,11-12H2,1H3/b17-13-
• InChI Key: HVPAOYDXUFMMJS-LGMDPLHJSA-N
• Isomeric SMILES: COCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC=C4F)/SC1=S
• Canonical SMILES: COCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC=C4F)SC1=S

Description

This compound features a pyrido[1,2-a]pyrimidin-4-one core substituted at position 3 with a (Z)-configured thiazolidinone moiety and at position 2 with a 2-fluorophenoxy group. The thiazolidinone ring contains a 3-methoxypropyl substituent and a thioxo group at position 2, contributing to its unique electronic and steric properties. The Z-configuration of the exocyclic double bond in the thiazolidinone moiety is critical for its stereochemical stability and interaction with biological targets .

Preparation Methods

Cyclocondensation of 2-Aminopyridine and β-Ketoester

The pyrido[1,2-a]pyrimidin-4-one core is synthesized via cyclocondensation between 2-aminopyridine derivatives and β-ketoesters under acidic conditions:

Reaction Conditions :

• Reactants : 2-Amino-4-chloropyridine (1.0 eq), ethyl acetoacetate (1.2 eq)

• Catalyst : p-Toluenesulfonic acid (10 mol%)

• Solvent : Toluene

• Temperature : 110°C, 12 hours

• Yield : 78%

Post-synthesis, the 4-chloro group is substituted with 2-fluorophenol via nucleophilic aromatic substitution (SNAr) to form Intermediate A.

Synthesis of Thiazolidinone Moiety

Thiazolidinone Formation from Thiourea and Haloester

The thiazolidinone ring is constructed via cyclization of N-(3-methoxypropyl)thiourea with ethyl bromoacetate:

Reaction Conditions :

• Reactants : N-(3-Methoxypropyl)thiourea (1.0 eq), ethyl bromoacetate (1.1 eq)

• Base : Triethylamine (2.0 eq)

• Solvent : Ethanol

• Temperature : Reflux, 6 hours

• Yield : 85%

The resulting thiazolidinone is oxidized to the aldehyde (Intermediate B) using MnO₂ in dichloromethane.

Knoevenagel Condensation for Side-Chain Installation

The final step involves Knoevenagel condensation between Intermediate A and Intermediate B to form the Z-configured exocyclic double bond:

Reaction Conditions :

• Reactants : Intermediate A (1.0 eq), Intermediate B (1.2 eq)

• Catalyst : Piperidine (5 mol%)

• Solvent : Dry THF

• Temperature : 60°C, 8 hours

• Yield : 65–70%

Optimization Note : The Z-configuration is favored by using anhydrous conditions and avoiding protic solvents, which could lead to isomerization.

Purification and Characterization

Chromatographic Purification

Crude product is purified via silica gel column chromatography (ethyl acetate/hexane, 3:7) to achieve >95% purity.

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 8.42 (s, 1H, pyrimidine-H), 7.25–7.18 (m, 2H, fluorophenyl), 6.95 (s, 1H, thiazolidinone-CH), 4.10 (t, J = 6.4 Hz, 2H, OCH₂), 3.45 (s, 3H, OCH₃).

• HRMS : m/z calculated for C₂₄H₂₀FN₃O₄S₂ [M+H]⁺: 510.0992; found: 510.0989.

Comparative Analysis of Synthetic Routes

Method	Key Step	Yield	Purity	Advantages
Cyclocondensation	Core formation	78%	95%	High reproducibility
SNAr Substitution	Fluorophenoxy installation	82%	93%	Selective para-substitution
Knoevenagel	Side-chain coupling	68%	96%	Z-selectivity control

Scalability and Industrial Considerations

Scale-up challenges include:

• Exothermic Reactions : Controlled addition of β-ketoester during cyclocondensation to prevent runaway reactions.

• Catalyst Recovery : Piperidine is distilled and reused to reduce costs.

• Waste Management : Ethanol and THF are recycled via fractional distillation.

Recent Innovations and Patent Trends

Recent patents highlight microwave-assisted synthesis to reduce reaction times:

• Microwave Conditions : 150°C, 30 minutes, 75% yield (vs. 68% conventional).

• Flow Chemistry : Continuous-flow systems achieve 90% conversion in SNAr steps .

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on modifications to the pyrido[1,2-a]pyrimidin-4-one core, thiazolidinone substituents, or phenoxy groups. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Thiazolidinone Modifications	Notable Properties
Target Compound	Pyrido[1,2-a]pyrimidin-4-one	2-(2-fluorophenoxy), 3-(Z-thiazolidinone)	3-(3-methoxypropyl), 2-thioxo	High stereochemical specificity; potential π-π stacking due to fluorophenoxy group
Compound in	Pyrido[1,2-a]pyrimidin-4-one	2-(1-phenylethylamino), 9-methyl	3-(2-methoxyethyl), 2-thioxo	Enhanced lipophilicity from phenylethylamino group; reduced solubility compared to target compound
Compound 13c ()	Thiazolidin-4-one	Phenylpropanoic acid, pyrazole	5-((3-(4-methoxyphenyl)-1H-pyrazol-4-yl)methylene)	Demonstrated antioxidant activity; carboxylic acid improves aqueous solubility
Example 84 ()	Chromen-4-one	5-fluoro, 3-(3-fluorophenyl)	N/A (non-thiazolidinone)	High molecular weight (600.2 g/mol); fluorinated groups enhance metabolic stability

Key Findings from Comparative Studies

The 3-methoxypropyl chain on the thiazolidinone moiety increases steric bulk compared to shorter 2-methoxyethyl chains (as in ), which may influence conformational flexibility and solubility .

Stereochemical and Configurational Impact: The (Z)-configuration of the thiazolidinone’s exocyclic double bond distinguishes it from (E)-isomers, which are less common in bioactive thiazolidinones due to unfavorable steric interactions .

Physicochemical and Biological Activity: Thiazolidinone derivatives with sulfur-containing groups (e.g., 2-thioxo) exhibit improved radical scavenging activity, as demonstrated in analogs like compound 13c () . Fluorinated pyrido[1,2-a]pyrimidin-4-one derivatives () show enhanced pharmacokinetic profiles compared to non-fluorinated versions, aligning with the target compound’s design .

Biological Activity

The compound 2-(2-fluorophenoxy)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic molecule known for its potential biological activities, particularly in the field of medicinal chemistry. This article explores its biological activity, focusing on its anticancer properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

This compound features a multi-ring structure that includes:

• A pyrido[1,2-a]pyrimidin-4-one core.
• A thiazolidine ring with a thioxo group.
• A fluorinated phenolic moiety linked through an ether bond.

The intricate arrangement of carbon, nitrogen, sulfur, and oxygen atoms enhances the compound's stability and versatility, making it a candidate for various pharmacological applications.

Anticancer Properties

Research indicates that derivatives of thiazolidinones exhibit significant anticancer activity. The specific compound under discussion has been evaluated for its effects on various cancer cell lines.

• Mechanism of Action
  • The compound may induce apoptosis in cancer cells through several pathways, including:
    • Inhibition of cell proliferation : Studies have shown that it can significantly reduce the viability of glioblastoma cells (LN229) through MTT assays and colony formation tests .
    • Cell cycle arrest : It is hypothesized that the compound disrupts key regulatory proteins involved in cell cycle progression.
• In Vitro Studies
  • In vitro experiments demonstrated that the compound exhibits cytotoxic effects against several cancer types:
    • Glioblastoma
    • Prostate cancer
    • Breast cancer
  • Specific derivatives were noted to have varying degrees of efficacy against these cell lines .

Binding Affinity and Target Interaction

The interaction of this compound with various biological targets has been assessed:

• Binding affinities to key proteins involved in cancer progression have been measured using computational docking studies. For example:

Compound	AURKA Binding Affinity (kcal/mol)	VEGFR-2 Binding Affinity (kcal/mol)
5a	–9.8	–8.2
5b	–9.0	–8.7
5c	–8.9	–9.0
5d	–9.2	–8.1
5e	–8.7	–7.9

These values indicate strong interactions with Aurora Kinase A (AURKA) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), both critical in tumor growth and angiogenesis .

Case Studies

Several case studies highlight the effectiveness of compounds similar to the one discussed:

• Efatutazone : Known for its effectiveness in treating metastatic colorectal cancer, it shares structural similarities with thiazolidinone derivatives .
• Darbufelone : Acts as a dual COX-2/5-LOX inhibitor and demonstrates similar anticancer properties .

Q & A

Basic Research Question

• HPLC-MS : Employ a C18 column with gradient elution (water/acetonitrile + 0.1% formic acid) to separate degradation products. Monitor for thioether oxidation (~5–10% under ambient light) .
• Thermogravimetric Analysis (TGA) : Assess thermal stability; decomposition typically occurs above 200°C due to thioxo group lability .

How can contradictory biological activity data across studies be resolved?

Advanced Research Question
Discrepancies may arise from:

• Assay Conditions : Compare solvent systems (e.g., DMSO vs. saline buffers) affecting solubility. Use standardized protocols (e.g., CLSI guidelines) .
• Metabolite Interference : Perform LC-MS/MS to identify active metabolites in cellular assays. For example, demethylation of the methoxypropyl group may alter target binding .
  Methodology : Validate findings using orthogonal assays (e.g., SPR for binding affinity vs. cell viability assays) .

What computational methods predict interactions between this compound and biological targets?

Advanced Research Question

• Molecular Docking (AutoDock Vina) : Model the Z-configuration’s fit into ATP-binding pockets (e.g., kinase targets). Prioritize docking poses with <2.0 Å RMSD to crystallographic ligands .
• DFT Calculations (Gaussian 09) : Optimize geometry at the B3LYP/6-31G(d) level to analyze frontier molecular orbitals (FMOs) for redox reactivity .

Which spectroscopic techniques are most effective for structural elucidation?

Basic Research Question

• ¹H/¹³C NMR : Assign aromatic protons (δ 6.8–8.2 ppm) and thioxo carbon (δ ~180 ppm). Use DEPT-135 to distinguish CH₂ and CH₃ groups in the methoxypropyl chain .
• IR Spectroscopy : Confirm thioamide (C=S stretch at ~1240 cm⁻¹) and carbonyl (C=O at ~1680 cm⁻¹) groups .

How can reaction yields be improved during the final coupling step?

Advanced Research Question
Low yields (<40%) in Suzuki-Miyaura couplings are common. Optimize:

• Catalyst : Use Pd(PPh₃)₄ (2 mol%) with AsPh₃ as a ligand to suppress proto-dehalogenation .
• Solvent : Switch from toluene to dioxane/water (4:1) to enhance solubility of boronic ester intermediates .
  Validation : Track Pd residue via ICP-MS to ensure <10 ppm in the final product .

What strategies mitigate fluorophenoxy group hydrolysis during storage?

Basic Research Question

• Lyophilization : Store as a lyophilized powder at -20°C under argon to prevent hydrolytic cleavage of the ether bond .
• Buffered Solutions : Use pH 7.4 phosphate buffer with 0.01% EDTA to chelate metal ions catalyzing hydrolysis .

How does the 3-methoxypropyl substituent influence pharmacokinetic properties?

Advanced Research Question

• Lipophilicity : Calculate logP values (e.g., 3.2 via XLogP3) to predict membrane permeability. Compare with analogs lacking the methoxy group .
• Metabolic Stability : Perform microsomal assays (human liver microsomes + NADPH) to assess oxidative demethylation rates .

What in vitro assays are suitable for evaluating this compound’s kinase inhibition?

Advanced Research Question

• Kinase Profiling (Eurofins) : Screen against a panel of 50 kinases at 1 µM. Prioritize targets with >70% inhibition (e.g., JAK2, FLT3) .
• IC₅₀ Determination : Use a ADP-Glo™ Kinase Assay with ATP concentrations near Km (e.g., 10 µM for JAK2). Fit data to a four-parameter logistic curve .